Cas no 109212-90-0 (1,5-Anhydro D-Fructose 2-Hydrate)

• Product Name: 1,5-Anhydro D-Fructose 2-Hydrate
• CAS No: 109212-90-0
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 4771461
• PubChem ID: 24886703
• Update Time: 2025-07-23

1,5-Anhydro D-Fructose 2-Hydrate Chemical and Physical Properties

Names and Identifiers

• D-Fructose, 1,5-anhydro-, 2-hydrate
• 1,5-Anhydro D-Fructose 2-Hydrate

• Inchi： 1S/C6H12O6/c7-1-3-4(8)5(9)6(10,11)2-12-3/h3-5,7-11H,1-2H2/t3-,4-,5+/m1/s1
• InChI Key： XFOMARSOADLZQX-WDCZJNDASA-N
• SMILES： O[C@H]1[C@@H]([C@@H](CO)OCC1(O)O)O

Computed Properties

• Exact Mass: 180.06338810g/mol
• Monoisotopic Mass: 180.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1,5-Anhydro D-Fructose 2-Hydrate

Introduction to 1,5-Anhydro D-Fructose 2-Hydrate (CAS No. 109212-90-0)

1,5-Anhydro D-Fructose 2-Hydrate, identified by the Chemical Abstracts Service Number (CAS No.) 109212-90-0, is a significant compound in the field of chemical and biomedical research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceuticals, biochemical pathways, and synthetic chemistry. The compound’s distinctive structure, featuring a dehydrated fructose backbone with hydration at the 2-position, makes it a versatile intermediate in various synthetic processes and a subject of interest in studying metabolic pathways.

The molecular structure of 1,5-Anhydro D-Fructose 2-Hydrate consists of a five-carbon sugar backbone with an acetal linkage at the 1 and 5 positions, typical of anhydrosugars, and a hydroxyl group at the 2-position that remains hydrated under standard conditions. This configuration imparts unique reactivity and solubility characteristics, making it valuable in both laboratory settings and industrial applications. The compound’s ability to participate in glycosylation reactions and act as a precursor for more complex carbohydrates has positioned it as a key player in drug development and biomaterial synthesis.

In recent years, research on 1,5-Anhydro D-Fructose 2-Hydrate has been expanding into novel therapeutic areas. One of the most promising applications is its role in the synthesis of glycosaminoglycans (GAGs), which are crucial components of extracellular matrices and play vital roles in cell signaling and tissue repair. Studies have demonstrated that derivatives of this compound can serve as efficient intermediates in constructing complex GAG structures, potentially leading to new treatments for degenerative diseases and inflammatory conditions.

Moreover, the compound has shown promise in the development of enzyme inhibitors. Its structural motif closely resembles natural sugars involved in enzymatic reactions, allowing it to act as a competitive inhibitor or modulator. For instance, research has explored its efficacy in inhibiting enzymes associated with bacterial biofilm formation, which is a significant challenge in antibiotic resistance. The ability to disrupt these biofilms without harming host cells could revolutionize approaches to treating multidrug-resistant infections.

The pharmaceutical industry has also been investigating 1,5-Anhydro D-Fructose 2-Hydrate for its potential as a prodrug or excipient. Its stability under various conditions and compatibility with other pharmaceutical agents make it an attractive candidate for improving drug delivery systems. Additionally, its role in modulating glucose metabolism has sparked interest in its use for managing metabolic disorders such as diabetes. Preclinical studies have indicated that derivatives of this compound may enhance insulin sensitivity and improve glycemic control by influencing key metabolic pathways.

Synthetically, 1,5-Anhydro D-Fructose 2-Hydrate serves as a valuable building block for constructing more complex carbohydrate-based molecules. Its anhydride structure allows for facile introduction of various functional groups, enabling chemists to design custom sugars with tailored properties. This flexibility has opened doors for applications in material science, particularly in the development of biodegradable polymers and hydrogels used in tissue engineering and drug delivery systems.

The compound’s unique properties also make it useful in analytical chemistry and diagnostics. Its distinct spectroscopic signature allows for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These capabilities are particularly valuable in studying metabolic fluxes in biological systems and monitoring the efficacy of therapeutic interventions.

In conclusion, 1,5-Anhydro D-Fructose 2-Hydrate (CAS No. 109212-90-0) is a multifaceted compound with broad applications across chemical biology and medicine. Its structural versatility enables participation in diverse biochemical processes, making it indispensable for researchers developing new therapeutics and materials. As scientific understanding advances, further exploration into its potential will undoubtedly uncover even more innovative uses for this remarkable molecule.